4-(4-Phenyl-1,3-thiazol-2-yl)-1-(propan-2-yl)piperidine

• CAS No.: 926890-75-7
• Molecular Formula: C17H22N2S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 4-phenyl-2-(1-propan-2-ylpiperidin-4-yl)-1,3-thiazole
• InChI: InChI=1S/C17H22N2S/c1-13(2)19-10-8-15(9-11-19)17-18-16(12-20-17)14-6-4-3-5-7-14/h3-7,12-13,15H,8-11H2,1-2H3
• InChI Key: WDVQVCFXNIVNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)C2=NC(=CS2)C3=CC=CC=C3

Description

4-(4-Phenyl-1,3-thiazol-2-yl)-1-(propan-2-yl)piperidine is a useful research compound. Its molecular formula is C17H22N2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 24.5 mg (0.1 mmol) 4-(4-phenyl-thiazol-2-yl)-piperidine hydrobromide, excess acetone and excess sodium triacetoxyborohydride in 1 ml THF and 20 μl acetic acid was stirred at room temperature for 16 h. After addition of 0.2 ml water, 0.2 ml methanol and 0.15 ml NEt3 the mixture was purified by preparative HPLC on reversed phase eluting with a gradient of acetonitrile/water (0.1% NEt3) to yield after evaporation of the product fractions 12.8 mg (45 %) of the title compound. (m/e): 287.3 (MH+; 100%).